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Abstract

SR2211 is a potent and selective synthetic inverse agonist of the Retinoic acid receptor-related
Orphan Receptor gamma (RORY).[1][2][3][4] An isoform of RORyY, RORVt, is crucial for the
differentiation of T helper 17 (Th17) cells and the production of pro-inflammatory cytokines,
most notably Interleukin-17 (IL-17).[1][5][6] Th17 cells and IL-17 are implicated in the pathology
of various autoimmune diseases, making RORyt an attractive therapeutic target.[1][6] SR2211
effectively suppresses the transcriptional activity of RORYy, leading to a reduction in IL-17
production.[1][5] These application notes provide detailed protocols for the use of SR2211 in
cell culture experiments to study its effects on RORy-mediated signaling pathways.

Mechanism of Action

SR2211 functions as an inverse agonist by binding to the ligand-binding domain of RORYy. This
binding event stabilizes an inactive conformation of the receptor, leading to the repression of its
constitutive transcriptional activity.[1][5] Consequently, the expression of RORYy target genes,
such as IL17A and IL23R, is significantly downregulated.[1][2] SR2211 exhibits high selectivity
for RORYy over other nuclear receptors like RORaq, Liver X Receptor a (LXRa), and Farnesoid X
Receptor (FXR).[3][4]

Quantitative Data Summary
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Parameter Value Cell Line/System Reference
o o ) Radioligand binding
Binding Affinity (Ki) 105 nM [L1[2113114]
assay
GAL4-RORy LBD
IC50 ~320 nM _ [112][3114]
cotransfection assay
Effective EL-4 cells (inhibition
: 5uM [11[3]
Concentration of IL-17 & IL-23R)
) HEK293 cells
Effective o
) 10 uM (inhibition of RORy [3]
Concentration o
activity)
Solubility 100 mM in DMSO [3]

-20°C forup to 3

Storage (Stock
months, -80°C for up

Solution) to 6 months

[2]7]

Signaling Pathway

The following diagram illustrates the inhibitory effect of SR2211 on the RORYyt signaling

pathway, leading to the suppression of IL-17 production in Th17 cells.
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SR2211 Signaling Pathway
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SR2211 Experimental Workflow for IL-17 Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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